Cas no 852399-68-9 (N-(3-fluoro-4-methylphenyl)-1,3-benzothiazol-2-amine)

• Product Name: N-(3-fluoro-4-methylphenyl)-1,3-benzothiazol-2-amine
• CAS No: 852399-68-9
• MF: C₁₄H₁₁FN₂S
• MW: 258.313945055008
• CID: 3108102
• PubChem ID: 4962099
• Update Time: 2025-04-21

N-(3-fluoro-4-methylphenyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-1,3-benzothiazol-2-amine
• 2-BENZOTHIAZOLAMINE, N-(3-FLUORO-4-METHYLPHENYL)-
• 852399-68-9
• EN300-12850
• G36516
• Z85923128
• AKOS008987351
• DB-338100
• CS-0232755
• 985-388-8

• Inchi： 1S/C14H11FN2S/c1-9-6-7-10(8-11(9)15)16-14-17-12-4-2-3-5-13(12)18-14/h2-8H,1H3,(H,16,17)
• InChI Key： RTMGZIDBXNDCBK-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NC1C=CC(C)=C(C=1)F

Computed Properties

• Exact Mass: 258.06269769g/mol
• Monoisotopic Mass: 258.06269769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 379.9±52.0 °C at 760 mmHg
• Flash Point: 183.6±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(3-fluoro-4-methylphenyl)-1,3-benzothiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)